Cas no 1805757-27-0 (3-(3-Bromopropanoyl)-2-cyanomandelic acid)

• Product Name: 3-(3-Bromopropanoyl)-2-cyanomandelic acid
• CAS No: 1805757-27-0
• MF: C₁₂H₁₀BrNO₄
• MW: 312.116102695465
• CID: 4939607
• Update Time: 2025-09-27

3-(3-Bromopropanoyl)-2-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-2-cyanomandelic acid

• Inchi： 1S/C12H10BrNO4/c13-5-4-10(15)7-2-1-3-8(9(7)6-14)11(16)12(17)18/h1-3,11,16H,4-5H2,(H,17,18)
• InChI Key： OIVUHZZFGCBYRF-UHFFFAOYSA-N
• SMILES： BrCCC(C1=CC=CC(C(C(=O)O)O)=C1C#N)=O

Computed Properties

• Exact Mass: 310.97932 g/mol
• Monoisotopic Mass: 310.97932 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.4
• Molecular Weight: 312.12

Additional information on 3-(3-Bromopropanoyl)-2-cyanomandelic acid

Recent Advances in the Study of 3-(3-Bromopropanoyl)-2-cyanomandelic acid (CAS: 1805757-27-0)

3-(3-Bromopropanoyl)-2-cyanomandelic acid (CAS: 1805757-27-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromopropanoyl and cyanomandelic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, making it a focal point for researchers aiming to develop novel pharmaceutical agents.

The synthesis of 3-(3-Bromopropanoyl)-2-cyanomandelic acid has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving the bromination of propanoic acid derivatives followed by coupling with cyanomandelic acid precursors. Advanced spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the compound's structure and purity, ensuring its suitability for further biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(3-Bromopropanoyl)-2-cyanomandelic acid exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. A recent study highlighted its ability to modulate the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases such as arthritis. Moreover, its unique chemical structure allows for further derivatization, opening avenues for the development of more selective and potent analogs.

Another area of exploration is the compound's potential role in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that 3-(3-Bromopropanoyl)-2-cyanomandelic acid can induce apoptosis in certain cancer cell lines by targeting key signaling pathways. The study also noted its relatively low cytotoxicity to normal cells, which is a promising attribute for future drug development. These findings underscore the compound's versatility and its potential to serve as a scaffold for designing new anticancer agents.

Despite these advancements, challenges remain in the clinical translation of 3-(3-Bromopropanoyl)-2-cyanomandelic acid. Pharmacokinetic studies are still in the early stages, and further optimization is needed to enhance its bioavailability and stability in vivo. Researchers are also investigating its potential interactions with other drugs and its long-term safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic options.

In conclusion, 3-(3-Bromopropanoyl)-2-cyanomandelic acid (CAS: 1805757-27-0) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential, paving the way for innovative treatments in inflammation and oncology.